Cas no 2228420-43-5 (2-1-(quinolin-7-yl)cyclopropylethan-1-amine)

• Product Name: 2-1-(quinolin-7-yl)cyclopropylethan-1-amine
• CAS No: 2228420-43-5
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• CID: 6326928
• PubChem ID: 165611531
• Update Time: 2025-05-21

2-1-(quinolin-7-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(quinolin-7-yl)cyclopropylethan-1-amine
• 2228420-43-5
• 2-[1-(quinolin-7-yl)cyclopropyl]ethan-1-amine
• EN300-1759709

• Inchi： 1S/C14H16N2/c15-8-7-14(5-6-14)12-4-3-11-2-1-9-16-13(11)10-12/h1-4,9-10H,5-8,15H2
• InChI Key： QTRNBBDFKOPMKR-UHFFFAOYSA-N
• SMILES： NCCC1(C2C=CC3=CC=CN=C3C=2)CC1

Computed Properties

• Exact Mass: 212.131348519g/mol
• Monoisotopic Mass: 212.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-1-(quinolin-7-yl)cyclopropylethan-1-amine

Comprehensive Overview of 2-1-(quinolin-7-yl)cyclopropylethan-1-amine (CAS No. 2228420-43-5): Properties, Applications, and Research Insights

The compound 2-1-(quinolin-7-yl)cyclopropylethan-1-amine (CAS No. 2228420-43-5) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This quinoline-derived amine is characterized by a cyclopropyl moiety, which contributes to its stereochemical complexity and biological relevance. Researchers are increasingly exploring its role as a building block for drug discovery, particularly in targeting kinase inhibitors and G-protein-coupled receptors (GPCRs).

In the context of medicinal chemistry, 2-1-(quinolin-7-yl)cyclopropylethan-1-amine stands out for its ability to modulate protein-protein interactions. Its quinoline core is known for enhancing binding affinity, while the cyclopropyl group introduces conformational rigidity—a feature highly sought after in the design of small-molecule therapeutics. Recent studies highlight its potential in neurodegenerative disease research, aligning with the growing public interest in Alzheimer's and Parkinson's treatments.

The synthesis of CAS No. 2228420-43-5 often involves palladium-catalyzed cross-coupling reactions, a topic frequently searched by organic chemists. This method ensures high yield and purity, critical for high-throughput screening in drug development. Additionally, its stability under physiological conditions makes it a candidate for prodrug formulations, a trending topic in precision medicine.

From a material science perspective, this compound’s aromatic and amine functionalities enable its use in organic electronics, such as OLEDs and photovoltaic cells. Its electron-donating properties are being investigated for improving energy conversion efficiency, addressing global demands for sustainable technologies.

Environmental and safety profiles of 2-1-(quinolin-7-yl)cyclopropylethan-1-amine are also under scrutiny, reflecting broader societal concerns about green chemistry. Regulatory databases classify it as non-hazardous under standard handling conditions, though proper laboratory protocols must be followed—a common query among industrial chemists and academic researchers alike.

In summary, CAS No. 2228420-43-5 exemplifies the convergence of pharmaceutical innovation and advanced materials. Its dual applicability positions it at the forefront of interdisciplinary research, answering pressing questions in both healthcare and renewable energy sectors. Future studies may further unlock its potential, particularly in personalized therapy and smart materials.